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Compound of Interest

Compound Name: 2-Methylborazine

CAS No.: 21127-95-7

Cat. No.: B15397186

Get Quote

Executive Summary
2-Methylborazine (CAS: 21127-95-7), often termed "inorganic toluene," is a boron-nitrogen

heterocycle where one boron atom of the borazine ring is substituted with a methyl group.[1][2]

[3][4][5] It serves as a critical model compound for understanding the electronic perturbations in

BN-isosteres of aromatic systems and acts as a volatile single-source precursor for boron

carbonitride (BCN) ceramic films.

For drug development professionals, 2-Methylborazine represents the fundamental building

block for 1,2-azaborine scaffolds—bioisosteres of benzene that offer improved solubility and

distinct metabolic profiles in kinase inhibitors (e.g., PDE10A targets).

Chemical Identity & Physical Constants
Nomenclature Clarification
The numbering of the borazine ring typically assigns nitrogen atoms to positions 1, 3, and 5,

and boron atoms to positions 2, 4, and 6. Therefore, 2-Methylborazine refers to the B-

substituted isomer (
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-methylborazine). This distinction is vital as

-methylborazine (1-methylborazine) has significantly different hydrolytic stability and electronic
properties.

Key Data Table[3][6][7]
Property Value Notes / Conditions

CAS Number 21127-95-7 Specific to B-methyl isomer

IUPAC Name
2-Methyl-1,3,5,2,4,6-

triazatriborinane
Also: 2-methylborazine

Molecular Formula

Molecular Weight 94.53 g/mol

Vapor Pressure 27.0 mmHg At 0 °C [1]

Boiling Point ~87 °C (extrapolated)
Less volatile than borazine

(55°C)

Density ~0.86 g/mL
Estimated based on

homologues

Physical State Colorless Liquid
At Standard Temperature &

Pressure

Solubility Soluble in ethers, aromatics
Reacts violently with

water/alcohols

Structural Analysis: The "Inorganic Toluene"
2-Methylborazine is isoelectronic with toluene. However, the polarity of the B-N bonds creates

a localized electronic environment distinct from the delocalized

-system of toluene.

Graphviz Diagram: Structural Relationships
The following diagram illustrates the isosteric relationship and the synthesis logic.
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Caption: Structural analogy between the benzene/toluene system and the borazine/2-
methylborazine system, highlighting the BN-isosterism relevant to medicinal chemistry.

Synthesis Protocols
The synthesis of unsymmetrically substituted borazines requires precise control to prevent

poly-substitution. Two primary routes are established: the Methyldiborane Route

(Industrial/Scale) and the Organolithium Route (Laboratory Precision).

Protocol A: Controlled Alkylation of Borazine
(Laboratory Scale)
This method is preferred for high-purity applications where isomer separation is difficult.

Reagents:

Borazine (

) - Freshly prepared or distilled.

Methyllithium (

) - 1.6 M in diethyl ether.

Solvent: Anhydrous Diethyl Ether (

).

Workflow:
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Setup: Flame-dry a Schlenk flask and maintain a strict

or Ar atmosphere. Borazine is highly moisture-sensitive.

Charging: Condense Borazine (1.0 equiv) into the flask at -78 °C (dry ice/acetone bath).

Addition: Add

(1.0 equiv) dropwise over 30 minutes. Crucial: Excess

leads to di- and tri-methylated byproducts.

Reaction: Allow the mixture to warm slowly to Room Temperature (RT) over 2 hours. The

solution will turn slightly cloudy due to LiH precipitation.

Quenching/Workup: No aqueous quench! The product is isolated directly by trap-to-trap

fractionation under high vacuum.

Trap 1 (-45 °C): Retains higher alkylated products.

Trap 2 (-80 °C): Collects 2-Methylborazine.

Trap 3 (-196 °C): Collects solvent and unreacted borazine.

Protocol B: Thermal Dehydrogenation (Scale-Up)
Reaction of methyldiborane with ammonia.

Note: This route produces a statistical mixture of isomers (mono-, di-, tri-methyl) requiring
difficult fractional distillation.

Reactivity & Stability
Hydrolytic Instability
Unlike toluene, 2-Methylborazine is hydrolytically unstable. The B-N bond is polarized (

), making the boron atom susceptible to nucleophilic attack by water.

Degradation Pathway:
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Result: Complete destruction of the ring, releasing ammonia and boric/boronic acids.

Graphviz Diagram: Reactivity Profile
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Caption: Reactivity profile of 2-Methylborazine showing its high sensitivity to moisture

(hydrolysis) and its utility as a ceramic precursor under thermal stress.

Applications in Drug Development & Materials
Medicinal Chemistry: The BN-Isostere Strategy
In drug discovery, replacing a phenyl ring with a borazine or azaborine ring (BN-isosterism) can

improve a compound's physicochemical properties without altering its steric bulk.

Solubility: The polar B-N bonds increase aqueous solubility compared to the lipophilic C=C

bonds.

Metabolic Stability: The borazine ring can alter the site of metabolic attack (e.g., blocking

P450 oxidation sites).

Target: 2-Methylborazine serves as a precursor to 1,2-azaborines, which have shown

efficacy in PDE10A inhibitors for CNS disorders [2].

Materials Science: CVD Precursors
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2-Methylborazine is a volatile liquid used in Chemical Vapor Deposition (CVD) to deposit

Boron Carbonitride (BCN) films. The pre-existing B-C bond ensures carbon incorporation into

the BN lattice, tuning the bandgap of the resulting semiconductor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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